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Compound of Interest

Compound Name: Calcium sulfide (CaS)

Cat. No.: B7801512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Calcium Sulfide (CaS), focusing on its melting point and density. The information is curated for

professionals in research and development who require precise and reliable data. This

document includes a summary of quantitative data, detailed experimental protocols for property

determination, and a logical workflow for analysis.

Core Physical Properties of Calcium Sulfide
Calcium Sulfide is an inorganic compound with the formula CaS. It presents as a white,

crystalline solid and adopts a cubic rock salt crystal structure, similar to sodium chloride, which

is indicative of its highly ionic bonding.[1][2] This strong ionic character is responsible for its

high melting point.[1] In its crystal lattice, each sulfide ion (S²⁻) is octahedrally coordinated to

six calcium ions (Ca²⁺), and each calcium ion is similarly surrounded by six sulfide ions.[1][2][3]

The physical properties of CaS can vary slightly based on the purity of the sample and the

method of measurement. The data compiled from various sources is presented below for easy

comparison.
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Physical Property Value Units

Melting Point 2525[2][4][5] °C

>2000[6] °C

2400[4] °C

Density 2.59[2][6] g/cm³

2.60[4] g/cm³

2.5[5] g/cm³

Molar Mass 72.14[2][6] g/mol

Crystal Structure Cubic (Halite)[1][2][3] -

Space Group Fm3m[1][2] -

Lattice Constant 0.56908 nm

Experimental Protocols for Property Determination
Accurate determination of physical properties such as melting point and density requires

standardized experimental procedures. Given the nature of CaS, particularly its high melting

point and reactivity with moisture, specific considerations must be taken.

The properties of CaS are highly dependent on its purity. A common laboratory-scale synthesis

method involves the high-temperature reduction of calcium sulfate or the direct reaction of the

elements.

Protocol: Carbothermic Reduction of Calcium Sulfate[1][7]

Preparation: Finely ground, anhydrous calcium sulfate (CaSO₄) is thoroughly mixed with a

stoichiometric excess of finely powdered carbon (charcoal).

Heating: The mixture is placed in a clay or alumina crucible.

Reaction: The crucible is heated in a furnace to a temperature between 900°C and 1100°C

in an inert atmosphere (e.g., argon or nitrogen) for 1.5 to 2 hours to facilitate the reduction
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reaction: CaSO₄ + 2C → CaS + 2CO₂.

Cooling & Purification: The crucible is cooled under an inert atmosphere to prevent oxidation.

The resulting CaS product may be further purified by washing with deoxygenated water to

remove unreacted CaSO₄ and other soluble impurities, followed by drying under vacuum.

The extremely high melting point of CaS (>2000°C) precludes the use of standard capillary

melting point apparatus commonly used for organic compounds.[8] High-temperature

techniques are required.

Protocol: High-Temperature Thermal Analysis

Sample Preparation: A small, high-purity sample of CaS powder is pressed into a pellet and

placed in a tungsten or tantalum crucible, as these metals have very high melting points and

are inert under the experimental conditions.

Apparatus: A high-temperature furnace capable of reaching temperatures above 2600°C,

equipped with a calibrated optical pyrometer or a thermocouple (e.g., Type C: tungsten-

rhenium) for temperature measurement. The furnace must maintain an inert gas atmosphere

(e.g., high-purity argon) to prevent oxidation of the sample and crucible.

Procedure: a. The crucible containing the sample is placed in the furnace. b. The furnace is

evacuated and backfilled with the inert gas. c. The temperature is increased at a controlled

rate (e.g., 10-20°C per minute). d. The sample is continuously observed via a viewport using

the optical pyrometer. e. The melting point is recorded as the temperature at which the solid-

to-liquid phase transition is visually observed. This is often seen as a distinct change in

surface appearance or the collapse of the sample structure.

The density of a solid can be determined using several methods. For a powdered solid like

CaS, gas pycnometry is a precise and suitable technique.

Protocol: Gas Pycnometry[9]

Principle: Gas pycnometry determines the true volume of a solid by measuring the pressure

change of a known quantity of an inert gas (typically helium) in a calibrated chamber with

and without the sample. Helium is used as it can penetrate fine pores without being

adsorbed.
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Apparatus: A gas pycnometer.

Procedure: a. Calibration: The volume of the empty sample chamber is calibrated according

to the instrument's specifications. b. Sample Preparation: A precisely weighed sample of dry

CaS powder (mass 'm') is placed into the sample chamber. The sample must be thoroughly

dried to remove any adsorbed moisture which would affect the volume measurement. c.

Measurement: The sample chamber is sealed and purged with helium to remove air and

moisture. The analysis is initiated, where the instrument automatically introduces a known

quantity of helium and measures the pressure difference to calculate the sample's volume

('V'). d. Calculation: The density (ρ) is calculated using the formula: ρ = m / V. The

measurement is typically repeated several times to ensure reproducibility.

Visualization of Experimental Workflow
The logical flow from material synthesis to final property characterization is a critical aspect of

materials science research. The following diagram illustrates a generalized workflow for

determining the physical properties of synthesized Calcium Sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

